2-METHYLGLUTARIC ACID

• CAS No.: 18069-17-5
• Product Name: 2-METHYLGLUTARIC ACID
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: 2-methylpentanedioic acid
• Standard InChI: InChI=1S/C6H10O4/c1-4(6(9)10)2-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)(H,9,10)
• Standard InChIKey: AQYCMVICBNBXNA-UHFFFAOYSA-N
• SMILES: CC(CCC(=O)O)C(=O)O
• Canonical SMILES: CC(CCC(=O)O)C(=O)O
• Physical Description: Solid
• Description: 2-methylglutaric acid is an alpha,omega-dicarboxylic acid that is glutaric acid substituted at position 2 by a methyl group. It has a role as a mammalian metabolite. It derives from a glutaric acid. It is a conjugate acid of a 2-methylglutarate(2-).; 2-Methyl-glutaric acid, also known as a-methylglutarate or 2-methylpentanedioate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methyl-glutaric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methyl-glutaric acid has been detected in multiple biofluids, such as urine and blood. Within the cell, 2-methyl-glutaric acid is primarily located in the cytoplasm and adiposome. 2-Methyl-glutaric acid exists in all eukaryotes, ranging from yeast to humans. 2-Methyl-glutaric acid can be biosynthesized from glutaric acid.
• Solubility: 908 mg/mL
• Synonyms: 2-methylene glutarate; 2-methyleneglutarate; 2-methyleneglutaric acid; alpha-methylene glutarate; alpha-methylene glutarate, ion(2-)
• PubChem Compound: 12046
• Last Modified: Nov 11 2021